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Compound of Interest

Compound Name: 1,3,7,8-Tetramethylxanthine

Cat. No.: B1198810 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for 1,3,7,8-Tetramethylxanthine, including personal protective

equipment (PPE) recommendations, operational plans, and disposal considerations.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of 1,3,7,8-Tetramethylxanthine
is the first step in safe handling. The following table summarizes key quantitative data for this

compound.

Property Value

Molecular Formula C₉H₁₂N₄O₂

Molecular Weight 208.22 g/mol

Melting Point 210 - 211 °C

Boiling Point 410.7 °C at 760 mmHg

Flash Point 202.2 °C

Density 1.4 g/cm³

Water Solubility 2.175 g/L (at 20 °C)
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Source: LookChem[1]

Hazard Identification and Personal Protective
Equipment (PPE)
1,3,7,8-Tetramethylxanthine is classified as toxic if swallowed and harmful if inhaled. It is also

suspected of damaging fertility or the unborn child and is harmful to aquatic life with long-

lasting effects. Therefore, stringent adherence to safety protocols and the use of appropriate

PPE are mandatory.

Hazard Pictograms:

alt text

alt text

Signal Word: Danger

Hazard Statements:

H301: Toxic if swallowed.

H332: Harmful if inhaled.

H360: May damage fertility or the unborn child.

H412: Harmful to aquatic life with long lasting effects.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification

Eye/Face Protection Safety glasses with side-shields or goggles.[2]

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber),

lab coat, and long-sleeved clothing.[2][3]

Respiratory Protection

An effective dust mask or a NIOSH/MSHA

approved respirator should be used when dust

is generated or if exposure limits are exceeded.

[2][3] In situations with unknown exposure

levels, a full-face positive-pressure, air-supplied

respirator is recommended.[2]

Body Protection

Wear impervious protective clothing, including

boots, apron, or coveralls as appropriate to

prevent skin contact.[2]

Operational and Disposal Plans
Handling and Storage:

Handling: Avoid all personal contact, including inhalation of dust.[2] Use in a well-ventilated

area and prevent the concentration of dust in low-lying areas.[2] Do not eat, drink, or smoke

when using this product.[4] Wash hands and face thoroughly after handling.

Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[2]

Store locked up and away from incompatible materials such as strong acids and bases, and

oxidizing agents.[2]

Spill Management:

In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and

environmental contamination.
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Spill Occurs

Evacuate Immediate Area & Move Upwind

Alert Supervisor and Safety Personnel

Don Appropriate PPE
(Full Body Protection, Respirator)

Contain Spill with Inert Material
(e.g., sand, earth)

Collect Spilled Material into Labeled Containers

Decontaminate Spill Area

Dispose of Waste According to Regulations

Spill Managed

Click to download full resolution via product page

Spill management workflow for 1,3,7,8-Tetramethylxanthine.
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Disposal:

Dispose of contents and containers in accordance with local, regional, and national regulations.

[4] This may involve disposal at an authorized chemical landfill or through high-temperature

incineration for organic materials.[2] Do not allow the product to enter drains.

Experimental Protocols
Standard Operating Procedure for Handling 1,3,7,8-Tetramethylxanthine:

The following diagram outlines the standard procedure for handling this compound in a

laboratory setting.
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Experiment Planning

Conduct Risk Assessment

Verify Availability and Condition of PPE

Prepare Work Area in a Ventilated Hood

Weigh Compound in a Contained Manner

Perform Experimental Procedures

Decontaminate Equipment and Work Area

Dispose of Waste Properly

Document Experiment and Any Deviations

Procedure Complete

Click to download full resolution via product page

Standard operating procedure for 1,3,7,8-Tetramethylxanthine.
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First-Aid Measures:

If Swallowed: Immediately call a poison center or doctor. Rinse mouth.

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.

In Case of Skin Contact: Take off all contaminated clothing immediately. Rinse skin well with

water.

In Case of Eye Contact: Rinse with plenty of water. Remove contact lenses if present and

easy to do. Seek medical attention.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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